Cas no 921828-24-2 (2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide)

2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide structure
921828-24-2 structure
Product Name:2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide
CAS No:921828-24-2
MF:C24H22N4O4
MW:430.455885410309
CID:6044812
Update Time:2025-07-15

2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide
    • 2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)-N-(2-ethoxyphenyl)acetamide
    • Inchi: 1S/C24H22N4O4/c1-2-32-20-13-7-6-11-18(20)26-21(29)16-27-19-12-8-14-25-22(19)23(30)28(24(27)31)15-17-9-4-3-5-10-17/h3-14H,2,15-16H2,1H3,(H,26,29)
    • InChI Key: AORZZMCRKRLMBD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1OCC)(=O)CN1C2=CC=CN=C2C(=O)N(CC2=CC=CC=C2)C1=O

2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide

Introduction to 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide, identified by its CAS number 921828-24-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative exhibits a complex structural framework that combines elements of pyrimidine and benzene-based scaffolds, making it a promising candidate for further exploration in drug discovery and molecular mechanism studies.

The structural motif of 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide is particularly noteworthy due to its potential biological activity. The presence of a benzyl group at the 3-position of the pyrido[3,2-d]pyrimidine core enhances its binding affinity to various biological targets. This feature has been leveraged in recent studies to develop novel inhibitors targeting enzymes involved in metabolic pathways and cancer progression.

Recent advancements in computational chemistry have enabled the precise modeling of 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide interactions with protein receptors. These simulations have highlighted its potential as a scaffold for designing molecules that can modulate key signaling pathways. For instance, studies suggest that this compound may interfere with the activity of kinases and phosphatases critical in tumor growth and survival mechanisms.

The CAS number 921828-24-2 provides a unique identifier for this compound, facilitating its documentation and retrieval in scientific databases. Researchers have utilized this compound as a starting point for structure-based drug design (SBDD), aiming to optimize its pharmacokinetic properties while maintaining high efficacy. The ethoxyphenyl moiety at the acetamide nitrogen further contributes to the compound's solubility and bioavailability, making it an attractive candidate for preclinical development.

In the context of current research trends, 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide has been investigated for its potential role in addressing neurological disorders. Preliminary data indicate that it may exhibit neuroprotective effects by interacting with specific receptors in the brain. This aligns with the growing interest in polypharmacological agents that can target multiple disease pathways simultaneously.

The synthesis of CAS number 921828-24-2 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce functional groups at specific positions on the pyrido[3,2-d]pyrimidine core. These techniques include palladium-catalyzed cross-coupling reactions and selective oxidation processes that enhance the compound's overall complexity.

One of the most compelling aspects of 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-(2-ethoxyphenyl)acetamide is its versatility in medicinal chemistry applications. Researchers have modified its structure to develop analogs with improved pharmacological profiles. For example, substituting different aromatic groups at the acetamide position has led to compounds with enhanced binding affinity and reduced toxicity.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like CAS number 921828-24-2. By rapidly testing thousands of molecules against biological targets, researchers can identify promising candidates for further investigation. This approach has been instrumental in uncovering novel therapeutic agents that might otherwise remain undiscovered through traditional screening methods.

Future directions for research on CAS number 921828-24-2 include exploring its potential in combination therapies. The ability to synergize multiple drugs can lead to more effective treatments with fewer side effects. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems and could guide the development of next-generation derivatives.

The global pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. CAS number 921828-24-2, with its unique structural features, represents a valuable asset in this landscape. As research progresses, it is likely that this compound will find applications not only as an active pharmaceutical ingredient but also as a building block for more complex drug candidates.

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